Cas no 55345-01-2 (Nsc169630)

• Product Name: Nsc169630
• CAS No: 55345-01-2
• MF: C₁₈H₁₅BrIPS
• MW: 501.158935785294
• CID: 943790
• PubChem ID: 298012
• Update Time: 2025-04-19

Nsc169630 Chemical and Physical Properties

Names and Identifiers

• Nsc169630
• DTXSID70305190
• 55345-01-2
• NSC-169630

• Inchi： 1S/C18H15PS.BrI/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2/h1-15H;
• InChI Key： HPCOVMYLTNHWNL-UHFFFAOYSA-N
• SMILES： IBr.S=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 499.886
• Monoisotopic Mass: 499.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Boiling Point: 428.7°Cat760mmHg
• Flash Point: 213.1°C
• PSA: 41.90000
• LogP: 5.82430